Ethyl 2-formamido-4,4,5-trimethylhex-2-enoate

• CAS No.: 403699-07-0
• Molecular Formula: C12H21NO3
• Molecular Weight: 227.30 g/mol
• IUPAC Name: ethyl 2-formamido-4,4,5-trimethylhex-2-enoate
• InChI: InChI=1S/C12H21NO3/c1-6-16-11(15)10(13-8-14)7-12(4,5)9(2)3/h7-9H,6H2,1-5H3,(H,13,14)
• InChI Key: CSIYCGHLZZHLPT-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(=CC(C)(C)C(C)C)NC=O

Description

Ethyl 2-formamido-4,4,5-trimethylhex-2-enoate is a useful research compound. Its molecular formula is C12H21NO3 and its molecular weight is 227.30 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

A clean and dry 250 mL round-bottom flask was equipped with a stir bar and flushed with Ar. Dry THF was added (40 mL) followed by addition of a 1.0 M solution of KO-t-Bu (32.2 mL, 32.2 mmol, 1.05 equiv). The solution was cooled to −78° C. in a dry-ice/acetone bath. Ethyl isocyanoacetate (3.35 mL, 30.7 mmol, 1.0 equiv) was added dropwise over a 10 min period. The resulting mixture was stirred an additional 5 min followed by addition, via syringe, of 2,2,3-trimethyl-butanal (3.5 g, 30.7 mmol, 1.0 equiv). The cold-bath was removed and resulting mixture was stirred at room temperature for 1 h. The reaction mixture was diluted by addition of a mix of 125 mL Et2O, 20 g ice, 2 mL AcOH. After the ice melted, 50 mL of water was added and the layers were mixed and separated. The organic layer was washed with 1×50 mL sat. NaHCO3 and dried over Na2SO4. The organic layer was decanted and concentrated. The crude enamide was purified by flash chromatography on silica gel using CH2Cl2 to 4% MeOH in CH2Cl2 to provide 2-formylamino-4,4,5-trimethyl-hex-2-enoic acid ethyl ester as a thick oil (4.54 g); MS: 228 (M+1).